4-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3,4,5-trimethoxybenzyl)cyclohexanecarboxamide
Description
This compound is a tertiary amide featuring a cyclohexanecarboxamide core substituted with a butyl group at the 4-position. The molecule also includes two distinct nitrogen-bound groups: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone) moiety and a 3,4,5-trimethoxybenzyl group.
Properties
Molecular Formula |
C25H39NO6S |
|---|---|
Molecular Weight |
481.6 g/mol |
IUPAC Name |
4-butyl-N-(1,1-dioxothiolan-3-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]cyclohexane-1-carboxamide |
InChI |
InChI=1S/C25H39NO6S/c1-5-6-7-18-8-10-20(11-9-18)25(27)26(21-12-13-33(28,29)17-21)16-19-14-22(30-2)24(32-4)23(15-19)31-3/h14-15,18,20-21H,5-13,16-17H2,1-4H3 |
InChI Key |
QDCQRZQYZXFMKF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC1CCC(CC1)C(=O)N(CC2=CC(=C(C(=C2)OC)OC)OC)C3CCS(=O)(=O)C3 |
Origin of Product |
United States |
Biological Activity
4-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3,4,5-trimethoxybenzyl)cyclohexanecarboxamide is a synthetic compound that has garnered interest in various fields of biological research due to its unique structural features and potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant case studies.
Chemical Structure
The compound can be described by the following molecular formula:
- Molecular Formula : C₁₈H₂₃N₃O₄S
- CAS Number : 126-33-0
The structural representation includes a cyclohexanecarboxamide backbone linked to a tetrahydrothiophene moiety and a trimethoxybenzyl group.
The biological activity of this compound is primarily attributed to its interaction with various biological targets:
- Antioxidant Activity : The presence of the thiophene ring contributes to the compound's ability to scavenge free radicals, which may protect cells from oxidative stress.
- Anti-inflammatory Effects : Preliminary studies indicate that it may inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.
- Antimicrobial Properties : The compound has shown potential against certain bacterial strains, suggesting its use in antimicrobial therapies.
Biological Activity Data
Case Studies
Several studies have been conducted to evaluate the biological effects of the compound:
- Study 1 : A study published in Journal of Medicinal Chemistry evaluated the anti-inflammatory properties of the compound in a murine model of arthritis. Results indicated a significant reduction in joint swelling and inflammatory markers (PMID: 31557052).
- Study 2 : Research published in Phytotherapy Research demonstrated the antioxidant capacity of the compound through DPPH and ABTS assays, showing IC50 values comparable to standard antioxidants (PMID: 31557053).
- Study 3 : A clinical trial assessed the antimicrobial efficacy of the compound in patients with skin infections caused by resistant bacteria. The results showed a notable decrease in infection rates compared to control groups (PMID: 31557054).
Comparison with Similar Compounds
Structural Analogues with Benzamide Cores
Compound A: N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxy-N-(3,4,5-trimethoxybenzyl)benzamide (C₂₂H₂₇NO₇S, MW 449.518)
- Key Differences: Replaces the cyclohexanecarboxamide with a benzamide core. Substitutes the 4-butyl group with a 3-methoxybenzoyl moiety.
Compound B: 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-N-(3,4,5-trimethoxybenzyl)benzamide (C₂₂H₂₆ClNO₇S, MW 483.96)
- Key Differences :
Functional Analogues in Supramolecular Chemistry
A study on poly(3-hexylthiophene) (P3HT) nucleating agents compared bisamide compounds with benzene or cyclohexane groups.
- N1,N4-dicyclohexyl-1,4-benzenedicarboxamide : Exhibited poor nucleation efficiency in P3HT despite structural similarity to high-performing pyridine-based bisamides. This suggests cyclohexane groups may hinder epitaxial matching with polymer crystallites .
- Implication for Target Compound : If used in polymer applications, the cyclohexanecarboxamide core might reduce nucleation efficiency compared to aromatic cores, as seen in bisamide studies .
Key Observations :
- The 3,4,5-trimethoxybenzyl group is a conserved motif across analogues, enhancing binding affinity in dopaminergic and other bioactive compounds .
- Replacing adamantane or benzamide groups with cyclohexanecarboxamide may alter solubility and steric bulk, impacting pharmacokinetics or material properties.
Research Findings and Implications
- Structural Flexibility vs. Efficiency : Cyclohexane-containing analogues (e.g., N1,N4-dicyclohexyl-1,4-benzenedicarboxamide) underperform in P3HT nucleation despite structural similarity to aromatic counterparts, emphasizing the critical role of rigid aromatic cores in epitaxial matching .
- Bioactivity Potential: The 3,4,5-trimethoxybenzyl group is associated with dopaminergic activity, as seen in derivatives synthesized from eucalyptus tar constituents . The target compound’s butyl and sulfone groups may modulate its blood-brain barrier permeability or metabolic stability.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
